N-(3-chloro-4-fluorophenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[[8-ethyl-2-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H23ClF2N4OS/c1-2-30-11-9-23(10-12-30)28-21(15-3-5-16(25)6-4-15)22(29-23)32-14-20(31)27-17-7-8-19(26)18(24)13-17/h3-8,13H,2,9-12,14H2,1H3,(H,27,31)
• InChI Key: BODFEQFCHLVHSZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC(=C(C=C3)F)Cl)C4=CC=C(C=C4)F
• Molecular Formula: C23H23ClF2N4OS
• Molecular Weight: 477.0 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H23ClF2N4OS and its molecular weight is 476.97. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Several studies focus on the antimicrobial properties of compounds with structural similarities to N-(3-chloro-4-fluorophenyl)-2-((8-ethyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide. For example, the synthesis of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide has been reported, highlighting their efficacy against Gram-negative and Gram-positive bacteria as well as fungi (Badiger et al., 2013). Additionally, triazole-oxadiazoles have shown potent antifungal and apoptotic effects against Candida species, suggesting potential as antifungal agents (Çavușoğlu et al., 2018).

Anticancer Activity

Research has also explored the anticancer potential of compounds within this structural class. The synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents have been examined, demonstrating selective cytotoxicity against specific cancer cell lines (Evren et al., 2019).

Antiviral and Antiplasmodial Properties

Novel spirothiazolidinone derivatives have been synthesized and evaluated for their antiviral activity, showing strong activity against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020). Furthermore, N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides have been prepared and tested for their in vitro antiplasmodial properties, indicating potential in combating Plasmodium falciparum (Mphahlele et al., 2017).

Enzyme Inhibition

Investigations into the inhibitory activity against the mushroom tyrosinase enzyme by novel 1,2,4-triazole-based compounds have identified potential leads for melanogenesis inhibition, which could be valuable in the treatment of conditions like hyperpigmentation (Hassan et al., 2022).